Cas no 2416229-19-9 (tert-butyl 8-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-4-carboxylate)

Technical Introduction: Tert-butyl 8-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-4-carboxylate is a versatile intermediate in organic synthesis, particularly in the development of pharmacologically active compounds. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions, making it suitable for multi-step synthetic routes. The bromo substituent at the 8-position offers a reactive site for further functionalization via cross-coupling or nucleophilic substitution reactions. This compound’s rigid benzodiazepine scaffold is valuable for constructing heterocyclic frameworks in medicinal chemistry. Its high purity and well-defined structure ensure reproducibility in research applications, supporting its use in drug discovery and development.
tert-butyl 8-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-4-carboxylate structure
2416229-19-9 structure
Product Name:tert-butyl 8-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-4-carboxylate
CAS No:2416229-19-9
MF:C14H19BrN2O2
MW:327.216862916946
MDL:MFCD32668615
CID:5676022
PubChem ID:146155011
Update Time:2025-05-19

tert-butyl 8-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 4H-1,4-Benzodiazepine-4-carboxylic acid, 8-bromo-1,2,3,5-tetrahydro-, 1,1-dimethylethyl ester
    • tert-butyl 8-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-4-carboxylate
    • MDL: MFCD32668615
    • Inchi: 1S/C14H19BrN2O2/c1-14(2,3)19-13(18)17-7-6-16-12-8-11(15)5-4-10(12)9-17/h4-5,8,16H,6-7,9H2,1-3H3
    • InChI Key: KANBRNCUSLWDBJ-UHFFFAOYSA-N
    • SMILES: N1C2=CC(Br)=CC=C2CN(C(OC(C)(C)C)=O)CC1

Experimental Properties

  • Density: 1.338±0.06 g/cm3(Predicted)
  • Boiling Point: 409.3±45.0 °C(Predicted)
  • pka: 3.96±0.20(Predicted)

tert-butyl 8-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-4-carboxylate Pricemore >>

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tert-butyl 8-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-4-carboxylate Related Literature

Additional information on tert-butyl 8-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-4-carboxylate

tert-butyl 8-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-4-carboxylate: A Comprehensive Overview

The compound tert-butyl 8-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-4-carboxylate, identified by the CAS number 2416229-19-9, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of benzodiazepines, which are well-known for their role in various therapeutic applications. The structure of this compound is characterized by a benzodiazepine ring system with a tert-butyl group attached at the 4-position and a bromine atom at the 8-position. These substituents play a crucial role in determining the compound's pharmacokinetic properties and biological activity.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. The tert-butyl group is known to enhance the lipophilicity of the molecule, which can improve its absorption and bioavailability. Additionally, the bromine atom at the 8-position may serve as a reactive site for further functionalization or as a directing group for specific biological interactions. Researchers have explored the use of this compound in drug discovery programs targeting central nervous system disorders, such as anxiety and insomnia.

The synthesis of tert-butyl 8-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-4-carboxylate involves a multi-step process that typically begins with the preparation of the benzodiazepine core. This is followed by bromination at the 8-position and subsequent esterification to introduce the tert-butyl group. The optimization of these steps has been a focus of recent research efforts to enhance yield and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to streamline the production process.

In terms of biological activity, this compound has shown promise in preclinical studies as a modulator of GABA receptors. GABA receptors are critical in regulating neuronal excitability and are targets for anxiolytic and sedative drugs. The brominated derivative exhibits selectivity towards certain receptor subtypes, which could be advantageous in developing drugs with fewer side effects. Furthermore, studies have indicated that this compound may possess anti-inflammatory properties due to its ability to inhibit pro-inflammatory cytokines.

The application of computational chemistry tools has significantly contributed to understanding the molecular interactions of this compound. Molecular docking studies have revealed key binding motifs that could guide further optimization for improved potency and selectivity. Additionally, pharmacokinetic modeling has provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles.

In conclusion, tert-butyl 8-bromo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-4-carboxylate represents a valuable molecule in contemporary drug discovery research. Its unique structural features and promising biological activities make it a subject of ongoing investigation. As research progresses, this compound holds potential for advancing therapeutic interventions in neurology and psychiatry.

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